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Compound of Interest

Compound Name: Aldicarb-d3 Sulfoxide

Cat. No.: B587550 Get Quote

Aldicarb-d3 Sulfoxide is a stable isotope-labeled metabolite of the carbamate pesticide

Aldicarb. While primarily used as an internal standard in LC-MS/MS quantification, it retains the

potent cholinesterase-inhibiting toxicity of its parent compound.

CRITICAL WARNING: Aldicarb is classified by the US EPA as a P-listed hazardous waste

(P070). While the sulfoxide metabolite and its deuterated analog (d3) may technically fall under

different CAS registries, best practice dictates treating Aldicarb-d3 Sulfoxide with the same

"Acutely Hazardous" rigor as the parent P070 compound.

This guide provides a self-validating workflow for the containment, neutralization, and disposal

of Aldicarb-d3 Sulfoxide, ensuring compliance with RCRA standards and protecting

laboratory personnel.

Part 1: Chemical Hazard Profile & Causality
To handle this compound safely, one must understand the mechanism of its toxicity and

stability.
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Property Data Operational Implication

Chemical Class Carbamate / Oxime

Reversible but potent

Acetylcholinesterase (AChE)

inhibitor.

Toxicity
High (Oral LD50 Rat ~20-50

mg/kg est.)

Fatal if swallowed. Dermal

absorption is rapid. Double-

gloving is mandatory.

Stability
Hydrolytically unstable at high

pH

Neutralization Strategy:

Rapidly degrades in strong

alkaline solutions (pH > 12).

Reactivity
Incompatible with strong

oxidizers

Segregation: Never store

waste with nitric acid or

peroxides to prevent

uncontrolled oxidation.

Isotope Label Deuterium (d3)

Chemically identical to non-

labeled forms for disposal

purposes.

Part 2: Primary Disposal Workflow (Solids & Stock
Solutions)
The Golden Rule: Never dispose of Aldicarb-d3 Sulfoxide down the drain. Even neutralized

residues must be handed off to EHS/Hazardous Waste Management.

Step 1: Waste Segregation & Containerization
Solid Waste: Expired vials, contaminated gloves, and weigh boats must go into a dedicated

solid waste container labeled "Toxic - Carbamate Debris."

Liquid Waste: Solvent-based standards (e.g., in Acetonitrile/Methanol) must be collected in a

glass or compatible HDPE container.

Why Glass/HDPE? Carbamates can sorb to certain soft plastics, creating secondary

contamination risks.
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Step 2: Labeling Protocol
The label is your first line of defense for downstream handlers. It must include:

Full Chemical Name: Aldicarb-d3 Sulfoxide.

Hazard Class: "Acutely Toxic" (Skull & Crossbones).[1]

Constituents: List the solvent (e.g., "Methanol 99%, Aldicarb-d3 Sulfoxide <0.1%").

RCRA Code: Label as P070-equivalent to ensure incineration.

Part 3: Decontamination & Spill Neutralization
Protocol
This section details the chemical destruction of the compound. This is required for cleaning

spills or decontaminating glassware before washing.

Mechanism: Base-catalyzed hydrolysis breaks the carbamate ester bond, rendering the

molecule significantly less toxic (though the breakdown products, like nitriles, still require

hazardous waste disposal).

Reagents Required:
Neutralizing Solution: 10% Sodium Hydroxide (NaOH) in water (w/v).

Verification: pH strips (Range 0-14).

Step-by-Step Decontamination Procedure:
Preparation:

Don full PPE: Tyvek sleeves, double nitrile gloves, safety goggles.

Isolate the area.

Application (For Spills/Glassware):

Slowly apply the 10% NaOH solution to the contaminated surface or vessel.
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Ratio: Use at least a 20:1 excess of NaOH solution to the estimated contaminant volume.

Reaction Time:

Allow to sit for 30 minutes.

Scientific Logic:[1] Carbamate hydrolysis is time-dependent. At pH 12+, the half-life is

minutes, but a 30-minute contact time ensures >99% degradation.

Validation (The Self-Validating Step):

Test the liquid with a pH strip.

Requirement: pH must remain >12. If pH has dropped, add more NaOH. The high

alkalinity confirms the environment is hostile to the carbamate stability.

Cleanup:

Absorb the neutralized liquid with vermiculite or chem-pads.

Place all absorbent materials into a hazardous waste bag.

Do not trash. Label as "High pH Debris contaminated with Carbamates."

Part 4: Visualized Workflows
Diagram 1: Routine Disposal Decision Matrix
This logic flow ensures no step is missed during daily operations.
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Caption: Decision matrix for routine segregation and packaging of Aldicarb-d3 Sulfoxide
waste.

Diagram 2: Spill Response & Neutralization Logic
A self-validating loop for emergency response.
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Click to download full resolution via product page

Caption: Emergency spill response workflow with pH-based validation loop.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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